Cas no 1248434-29-8 (4-methyl-3-(2-methylbutyl)aminobenzonitrile)
4-methyl-3-(2-methylbutyl)aminobenzonitrile Chemical and Physical Properties
Names and Identifiers
-
- 4-Methyl-3-[(2-methylbutyl)amino]benzonitrile
- Benzonitrile, 4-methyl-3-[(2-methylbutyl)amino]-
- 4-methyl-3-(2-methylbutyl)aminobenzonitrile
-
- Inchi: 1S/C13H18N2/c1-4-10(2)9-15-13-7-12(8-14)6-5-11(13)3/h5-7,10,15H,4,9H2,1-3H3
- InChI Key: WFUFLECYRHFIEK-UHFFFAOYSA-N
- SMILES: N(C1C=C(C#N)C=CC=1C)CC(C)CC
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 228
- XLogP3: 3.7
- Topological Polar Surface Area: 35.8
4-methyl-3-(2-methylbutyl)aminobenzonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-169581-0.05g |
4-methyl-3-[(2-methylbutyl)amino]benzonitrile |
1248434-29-8 | 0.05g |
$348.0 | 2023-09-20 | ||
| Enamine | EN300-169581-0.1g |
4-methyl-3-[(2-methylbutyl)amino]benzonitrile |
1248434-29-8 | 0.1g |
$364.0 | 2023-09-20 | ||
| Enamine | EN300-169581-0.25g |
4-methyl-3-[(2-methylbutyl)amino]benzonitrile |
1248434-29-8 | 0.25g |
$381.0 | 2023-09-20 | ||
| Enamine | EN300-169581-0.5g |
4-methyl-3-[(2-methylbutyl)amino]benzonitrile |
1248434-29-8 | 0.5g |
$397.0 | 2023-09-20 | ||
| Enamine | EN300-169581-1.0g |
4-methyl-3-[(2-methylbutyl)amino]benzonitrile |
1248434-29-8 | 1g |
$728.0 | 2023-05-24 | ||
| Enamine | EN300-169581-2.5g |
4-methyl-3-[(2-methylbutyl)amino]benzonitrile |
1248434-29-8 | 2.5g |
$810.0 | 2023-09-20 | ||
| Enamine | EN300-169581-5.0g |
4-methyl-3-[(2-methylbutyl)amino]benzonitrile |
1248434-29-8 | 5g |
$2110.0 | 2023-05-24 | ||
| Enamine | EN300-169581-10.0g |
4-methyl-3-[(2-methylbutyl)amino]benzonitrile |
1248434-29-8 | 10g |
$3131.0 | 2023-05-24 | ||
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD01003671-1g |
4-Methyl-3-[(2-methylbutyl)amino]benzonitrile |
1248434-29-8 | 95% | 1g |
¥2737.0 | 2023-04-04 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD01003671-5g |
4-Methyl-3-[(2-methylbutyl)amino]benzonitrile |
1248434-29-8 | 95% | 5g |
¥7189.0 | 2023-04-04 |
4-methyl-3-(2-methylbutyl)aminobenzonitrile Related Literature
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
2. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
Additional information on 4-methyl-3-(2-methylbutyl)aminobenzonitrile
Introduction to 4-methyl-3-(2-methylbutyl)aminobenzonitrile (CAS No. 1248434-29-8)
4-methyl-3-(2-methylbutyl)aminobenzonitrile, identified by the Chemical Abstracts Service Number (CAS No.) 1248434-29-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of aminobenzonitrile derivatives, which are widely studied for their potential biological activities and pharmacological properties. The structural configuration of this molecule, featuring a benzene ring substituted with a nitrile group and an amine moiety, along with alkyl side chains, contributes to its unique chemical and biological characteristics.
The synthesis of 4-methyl-3-(2-methylbutyl)aminobenzonitrile involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The presence of the 4-methyl group and the 2-methylbutyl side chain in the amine moiety influences the compound's solubility, metabolic stability, and interaction with biological targets. These structural features make it a valuable scaffold for drug discovery programs aimed at developing novel therapeutic agents.
In recent years, there has been growing interest in aminobenzonitrile derivatives due to their demonstrated efficacy in various preclinical models. Studies have shown that compounds within this chemical class exhibit potential applications in treating neurological disorders, inflammatory conditions, and even certain types of cancer. The nitrile group in 4-methyl-3-(2-methylbutyl)aminobenzonitrile plays a crucial role in modulating enzyme activity and receptor binding, making it an attractive candidate for further investigation.
One of the most compelling aspects of 4-methyl-3-(2-methylbutyl)aminobenzonitrile is its ability to interact with specific biological pathways that are implicated in disease progression. Researchers have utilized computational modeling and high-throughput screening techniques to identify potential binding sites on target proteins. These studies have revealed that the compound may inhibit key enzymes involved in signal transduction and cellular proliferation, which are often dysregulated in pathological conditions.
The pharmacokinetic profile of 4-methyl-3-(2-methylbutyl)aminobenzonitrile is another critical area of investigation. Preliminary data suggest that the compound exhibits moderate oral bioavailability and favorable metabolic stability, which are essential characteristics for a potential drug candidate. Additionally, its chemical structure allows for modifications that could enhance its pharmacological properties, such as improving solubility or reducing toxicity.
Recent advancements in synthetic chemistry have enabled the development of more efficient methods for producing 4-methyl-3-(2-methylbutyl)aminobenzonitrile on an industrial scale. These innovations not only reduce production costs but also improve the purity and consistency of the final product. Such improvements are crucial for advancing preclinical studies and ultimately transitioning to clinical trials.
The potential therapeutic applications of 4-methyl-3-(2-methylbutyl)aminobenzonitrile are vast and span multiple disease areas. For instance, its ability to modulate neurotransmitter levels makes it a promising candidate for treating neurodegenerative diseases such as Alzheimer's and Parkinson's. Furthermore, its anti-inflammatory properties have been observed in experimental models of rheumatoid arthritis, suggesting its utility in developing new treatments for chronic inflammatory conditions.
In conclusion, 4-methyl-3-(2-methylbutyl)aminobenzonitrile (CAS No. 1248434-29-8) represents a significant advancement in pharmaceutical research due to its unique chemical structure and promising biological activities. Ongoing studies continue to elucidate its mechanism of action and explore new therapeutic applications. As research progresses, this compound is poised to play a vital role in the development of next-generation drugs that address unmet medical needs.
1248434-29-8 (4-methyl-3-(2-methylbutyl)aminobenzonitrile) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)